2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-methoxy-4-nitrophenyl)acetamide

• IUPAC Name: 2-[[5,6-bis(furan-2-yl)-1,2,4-triazin-3-yl]sulfanyl]-N-(2-methoxy-4-nitrophenyl)acetamide
• InChI: InChI=1S/C20H15N5O6S/c1-29-16-10-12(25(27)28)6-7-13(16)21-17(26)11-32-20-22-18(14-4-2-8-30-14)19(23-24-20)15-5-3-9-31-15/h2-10H,11H2,1H3,(H,21,26)
• InChI Key: ZKZUFQLXRBUEBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=NC(=C(N=N2)C3=CC=CO3)C4=CC=CO4
• Molecular Formula: C20H15N5O6S
• Molecular Weight: 453.4 g/mol

Description

2-[(5,6-di-2-furyl-1,2,4-triazin-3-yl)thio]-N-(2-methoxy-4-nitrophenyl)acetamide, commonly known as DTNB, is a chemical compound that has various applications in scientific research. It is a yellow-colored powder that is soluble in water and organic solvents. DTNB is widely used in biochemistry, molecular biology, and pharmacology research.

Mechanism of Action

DTNB reacts with thiol groups through a thiol-disulfide exchange reaction. The reaction involves the transfer of a sulfur atom from the thiol group to the DTNB molecule, forming a mixed disulfide. The reaction is reversible and can be reduced back to the thiol form by reducing agents such as dithiothreitol or β-mercaptoethanol.
Biochemical and Physiological Effects:
DTNB has no known biochemical or physiological effects on living organisms. It is a non-toxic compound and is generally considered safe for laboratory use. However, it should be handled with care as it is a potential irritant and can cause skin and eye irritation.

Advantages and Limitations for Lab Experiments

DTNB has several advantages for laboratory experiments. It is a simple and inexpensive compound that is readily available from chemical suppliers. It has a high molar absorptivity, which makes it highly sensitive for thiol quantification. It is also stable under a wide range of pH and temperature conditions, making it suitable for use in various assays.
However, DTNB has some limitations for laboratory experiments. It has a low selectivity for thiol groups and can react with other nucleophiles such as amines and hydroxyl groups. This can lead to false positives in assays that are not specific for thiol groups. Additionally, the reaction between DTNB and thiol groups is slow and can take several minutes to reach completion, which can limit the throughput of assays.

Future Directions

There are several future directions for research involving DTNB. One area of interest is the development of more selective thiol quantification methods that can differentiate between different types of thiol groups. Another area of interest is the use of DTNB in drug discovery assays to identify compounds that can modulate the activity of enzymes such as acetylcholinesterase. Additionally, DTNB can be used in combination with other assays such as mass spectrometry to provide more comprehensive information about thiol-containing compounds.

Scientific Research Applications

DTNB is used in various scientific research applications, including protein quantification, enzyme kinetics, and drug discovery. It is commonly used in the Ellman's assay, which is a colorimetric method used to measure the concentration of thiol-containing compounds such as glutathione and cysteine. DTNB reacts with thiol groups to form a mixed disulfide and 2-nitro-5-thiobenzoate anion, which can be quantified by measuring the absorbance at 412 nm. This assay is widely used in biochemistry and pharmacology research to study the antioxidant capacity of compounds and the activity of enzymes such as acetylcholinesterase.